Cas no 1798046-68-0 (1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-(2-chlorophenyl)ethanone)

• Product Name: 1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-(2-chlorophenyl)ethanone
• CAS No: 1798046-68-0
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• CID: 5375599
• Update Time: 2025-06-08

1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-(2-chlorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-(2-chlorophenyl)ethanone

• Inchi： 1S/C15H16ClNO/c16-14-7-2-1-6-13(14)15(18)10-17-11-4-3-5-12(17)9-8-11/h1-4,6-7,11-12H,5,8-10H2
• InChI Key： YWSQTUKMUQJKAM-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC=C2)C(=O)C1=CC=CC=C1Cl

Additional information on 1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-(2-chlorophenyl)ethanone

Professional Introduction to Compound with CAS No. 1798046-68-0 and Product Name: 1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-(2-chlorophenyl)ethanone

The compound identified by the CAS number 1798046-68-0 and the product name 1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-(2-chlorophenyl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The bicyclo[3.2.1]octane core, a privileged scaffold in drug design, combined with the azabicyclic moiety, contributes to its unique pharmacological properties.

Recent research in the domain of heterocyclic compounds has highlighted the importance of azabicycloalkanes in developing novel therapeutic agents. The presence of the 8-azabicyclo[3.2.1]oct-3-en-8-yl group in this compound suggests a high degree of structural complexity, which can influence its interaction with biological targets. This structural motif has been extensively studied for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of small-molecule drugs.

The 2-(2-chlorophenyl)ethanone moiety further enhances the pharmacological profile of this compound by introducing a chlorophenyl group, which is known for its role in enhancing metabolic stability and binding affinity to biological targets. This combination of structural features makes 1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-(2-chlorophenyl)ethanone a promising candidate for further investigation in drug development.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward the development of multifunctional therapeutic agents. The unique structural features of 1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-(2-chlorophenyl)ethanone suggest potential applications in treating a variety of diseases, including those associated with inflammation, pain, and neurological disorders. The bicyclic structure, in particular, has been shown to enhance bioavailability and reduce metabolic degradation, key factors in drug efficacy.

Recent studies have demonstrated that compounds incorporating azabicycloalkane scaffolds exhibit significant therapeutic potential due to their ability to interact with a wide range of biological targets. The 8-azabicyclo[3.2.1]oct-3-en-8-yl group in this compound is particularly noteworthy for its role in modulating enzyme activity and receptor binding. This has led to increased interest in developing derivatives of this scaffold for use in treating various medical conditions.

The 2-(2-chlorophenyl)ethanone component of the molecule also contributes to its pharmacological profile by enhancing metabolic stability and binding affinity to biological targets. This moiety has been widely used in medicinal chemistry due to its ability to improve drug-like properties such as solubility, permeability, and bioavailability. The combination of these structural features makes 1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-(2-chlorophenyl)ethanone a compelling candidate for further investigation.

Advances in computational chemistry have enabled more efficient screening and optimization of such complex molecules. By leveraging computational methods, researchers can predict the pharmacological properties of compounds like 1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-(2-chlorophenyl)ethanone before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process and has led to the identification of novel therapeutic agents with improved efficacy and safety profiles.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it a valuable tool for studying enzyme mechanisms and receptor interactions, providing insights that could lead to new therapeutic strategies. Additionally, its ability to modulate biological pathways suggests potential applications in treating diseases associated with these pathways.

In conclusion, the compound identified by CAS number 1798046-68-0 and named 1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-(2-chlorophenyl)ethanone represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a promising candidate for further investigation in drug development. The growing interest in azabicycloalkane scaffolds and their derivatives underscores the potential of this compound for treating a variety of medical conditions.